Cas no 909666-37-1 ( )
structure
Product Name:
CAS No:909666-37-1
MF:C19H22F3N3
MW:349.393294811249
CID:874146
PubChem ID:24734012
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-BENZYL-4-([6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]METHYL)-1,4-DIAZEPANE
- SR-01000385131-1
- 909666-37-1
- SR-01000385131
- 1-Benzyl-4-{[6-(trifluoromethyl)-3-pyridinyl]methyl}-1,4-diazepane
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- Inchi: 1S/C19H22F3N3/c20-19(21,22)18-8-7-17(13-23-18)15-25-10-4-9-24(11-12-25)14-16-5-2-1-3-6-16/h1-3,5-8,13H,4,9-12,14-15H2
- InChI Key: SPOOITWAPWSPRX-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C=N1)CN1CCCN(CC2C=CC=CC=2)CC1)(F)F
Computed Properties
- Exact Mass: 349.17658220g/mol
- Monoisotopic Mass: 349.17658220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 19.4Ų
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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